Cas no 2167799-12-2 (8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane)

• Product Name: 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane
• CAS No: 2167799-12-2
• MF: C₁₂H₂₃NOS
• MW: 229.382122278214
• CID: 6084638
• PubChem ID: 165863473
• Update Time: 2025-07-14

8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane
• EN300-1279536
• 2167799-12-2
• 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro[4.5]decane

• Inchi： 1S/C12H23NOS/c1-9(2)10-11(3,4)7-14-12(13-10)5-6-15-8-12/h9-10,13H,5-8H2,1-4H3
• InChI Key： HISMWOVUOUALRJ-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)NC(C(C)C)C(C)(C)CO2

Computed Properties

• Exact Mass: 229.15003553g/mol
• Monoisotopic Mass: 229.15003553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane

Introduction to 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane (CAS No. 2167799-12-2)

8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane, identified by its CAS number 2167799-12-2, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic structure, featuring a unique blend of oxygen and sulfur atoms within its framework, presents a promising scaffold for the development of novel bioactive molecules. The compound's intricate architecture, characterized by its spiro linkage and multiple functional groups, makes it a subject of intense study for potential applications in drug discovery.

The significance of 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane lies in its structural versatility, which allows for modifications that can fine-tune its pharmacological properties. The presence of both oxygen and sulfur atoms in the heterocyclic system suggests that this compound may exhibit unique interactions with biological targets, making it a valuable candidate for exploring new therapeutic avenues. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy, thereby accelerating the drug development process.

In the context of contemporary pharmaceutical research, spirocyclic compounds have emerged as a class of molecules with high potential due to their rigid structures and ability to engage multiple binding sites on biological targets. The spiro linkage in 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane contributes to its stability and conformational flexibility, which are critical factors in determining its biological activity. Studies have shown that spirocyclic scaffolds can enhance binding specificity and reduce off-target effects, making them particularly attractive for designing next-generation drugs.

One of the most compelling aspects of 8,8-dimethyl-9-(propan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane is its potential application in addressing unmet medical needs. The compound's structural features suggest that it may interact with enzymes or receptors involved in various disease pathways, including inflammation, cancer, and neurodegenerative disorders. For instance, preliminary studies have indicated that derivatives of this spirocyclic structure could modulate the activity of key enzymes such as kinases and proteases, which are often dysregulated in diseases like cancer.

The synthesis of 8,8-dimethyl-9-(propan-2-y1)-6-oza--thia--10--azaspiro4.5decane (CAS No. 2167799--12--2) presents both challenges and opportunities for synthetic chemists. The complexity of its heterocyclic system requires sophisticated synthetic strategies to achieve high yields and purity. However, recent developments in transition metal-catalyzed reactions and organometallic chemistry have provided new tools for constructing such intricate molecular frameworks efficiently. These advancements have not only improved the accessibility of spirocyclic compounds but also opened up new possibilities for their functionalization.

The pharmacokinetic properties of 8,8-dimethyl--9-(propan--2--y1)--6-oza--thia--10--azaspiro4.5decane (CAS No.--2167799--12--2) are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Computational models combined with experimental data have been instrumental in predicting these properties early in the drug discovery process. This approach has allowed researchers to optimize the design of 8,8-dimethyl--9-(propan--2--y1)--6-oza--thia--10--azaspiro4.5decane to enhance its bioavailability and reduce potential toxicity.

Recent publications highlight the growing interest in spirocyclic compounds as privileged scaffolds in drug design. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this class can exhibit potent inhibitory activity against specific enzymes relevant to metabolic disorders. The study employed high-throughput screening techniques combined with structure-based drug design to identify lead compounds based on the spirocyclic core structure found in 8,8-dimethyl--9-(propan--2-y1)--6-oza--thia--10 azaspiro4 5decane (CAS No.--2167799---12---2).

The future directions for research on 8 8 dimethyl 9 ( propan 2 yl ) 6 oxa 2 thia 10 azaspiro45decane ( CAS no 216779912 2 ) are multifaceted and exciting. Researchers are exploring various modifications to its scaffold to improve its pharmacological profile while maintaining its structural integrity. Additionally , there is increasing interest in developing green chemistry approaches for synthesizing complex heterocyclic compounds like this one , which would reduce environmental impact without compromising yield or quality.

In conclusion,8 , 8 dimethyl -- 9 ( propan -- 22 yl ) -- 6 oxa -- thia -- azaspiro45decane ( CAS no . 21677992---12---22 ) represents an intriguing molecule with significant potential in pharmaceutical research . Its unique structural features , combined with recent advances in synthetic methods and computational modeling , make it a compelling candidate for further exploration . As our understanding of biological systems continues to grow , compounds like this one will play an increasingly important role in developing innovative treatments for human diseases .